N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-4-ethoxybenzamide

• IUPAC Name: N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-4-ethoxybenzamide
• InChI: InChI=1S/C24H24N6O2/c1-4-32-21-11-5-18(6-12-21)24(31)26-20-9-7-19(8-10-20)25-22-13-14-23(28-27-22)30-17(3)15-16(2)29-30/h5-15H,4H2,1-3H3,(H,25,27)(H,26,31)
• InChI Key: ADDZLJKBMLNWGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)N4C(=CC(=N4)C)C
• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol

Description

Pyrazolylpyridazine is an interesting non-fused biheterocyclic system, which derivatives have a wide spectrum of biological activity. Derivatives of this compound have shown anti-inflammatory, antibacterial, antioxidant, and hypotensive activity.

Synthesis Analysis

A targeted synthesis of a number of new potentially biologically active derivatives based on the corresponding 2- { [6- (3,5-dimethyl-1 H -pyrazol-1-yl)pyridazin-3-yl]thio}acetohydrazide was carried out. The reactions of hydrazide A with aryl isocyanate, aryl and alkyl isothiocyanates were performed.

Molecular Structure Analysis

The synthesized compounds showed a pronounced stimulating effect on plant growth. In the molecules of compounds 1 and 2, the rotation around amide bonds is hindered.

Chemical Reactions Analysis

When hydrazide A reacted with ethyl isothiocyanate in anhydrous benzene, the hydrogen atom of the NH 2 group was replaced, as a result of which the reaction proceeded without ring closure with the formation of compound 3.

Physical And Chemical Properties Analysis

The synthesized compounds showed a pronounced stimulating effect on plant growth. Yields and some physicochemical characteristics of the prepared compounds are given in Table 1.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. In a study, some hydrazine-coupled pyrazoles were synthesized and their structures were verified. .

Insecticidal Activities

Another potential application of pyrazole derivatives is in the field of insecticides. .

Corrosion Inhibition

Pyrazole derivatives have also been studied for their corrosion inhibition properties. .

Therapeutic Potential

. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. .

Mechanism of Action

A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of compound 13, which has desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy (− 9.8 kcal/mol).

Future Directions

On the basis of pyrazole and pyridazine scaffolds, various compounds have been synthesized that are used in agriculture as insecticides, fungicides, and herbicides. The search for new chemical plant protection products continues.